Cas no 76693-35-1 (2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo-
• CAS No: 76693-35-1
• MF: C₁₀H₄BrNO₂
• MW: 250.048261642456
• CID: 562348
• PubChem ID: 776095
• Update Time: 2025-06-11

2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo-
• 6-BROMO-3-CYANOCOUMARIN
• 2-oxo-6-bromo-2H-chromene-3-carbonitrile
• 3-Cyano-6-bromochromon
• 6-Brom-2-oxo-2H-chromen-3-carbonitril
• 6-Brom-cumarin
• 6-bromo-2H-chromen-2-one
• 6-bromo-2-oxo-2H-chromene
• 6-bromo-2-oxo-2H-chromene-3-carbonitrile
• 6-bromo-chromen-2-one
• 6-bromochromone
• 6-bromo-coumarin
• SCHEMBL3081130
• 6-bromo-2-oxochromene-3-carbonitrile
• HMS1671J11
• CS-0216280
• SR-01000424836-1
• 76693-35-1
• AKOS000571891
• BDA69335
• SR-01000424836
• FT-0641603
• EN300-379169
• Z57176896

• Inchi： 1S/C10H4BrNO2/c11-8-1-2-9-6(4-8)3-7(5-12)10(13)14-9/h1-4H
• InChI Key： YZLPNNZWVUIODB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C#N)C(=O)O2

Computed Properties

• Exact Mass: 248.94300
• Monoisotopic Mass: 248.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 403.4 °C at 760 mmHg
• Flash Point: 197.8 °C
• PSA: 54.00000
• LogP: 2.42718

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo-

Comprehensive Overview of 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- (CAS No. 76693-35-1)

The compound 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- (CAS No. 76693-35-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique benzopyran core structure and functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and advanced material development.

One of the most intriguing aspects of 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- is its structural framework, which combines a benzopyran skeleton with a cyano group and a bromo substituent. This combination enhances its reactivity, making it a valuable building block for synthesizing more complex molecules. The presence of the 6-bromo moiety, in particular, allows for further functionalization through cross-coupling reactions, a topic widely searched in modern organic chemistry forums.

In recent years, the demand for high-purity intermediates like 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- has surged, driven by advancements in targeted drug delivery systems and green chemistry. Users frequently search for "sustainable synthesis methods for brominated compounds" or "applications of benzopyran derivatives in medicine," reflecting the growing interest in eco-friendly and medically relevant chemicals. This compound aligns well with these trends, as its derivatives are investigated for their potential bioactivity.

From a technical perspective, the CAS No. 76693-35-1 is often referenced in patents and academic papers focusing on heterocyclic chemistry. Its 2-oxo group contributes to its ability to form hydrogen bonds, a feature critical in designing molecules with specific binding affinities. This property is particularly relevant in the context of enzyme inhibitors and receptor modulators, areas where users frequently seek detailed mechanistic insights.

Another hot topic tied to this compound is its role in photoluminescent materials. The benzopyran core is known for its optical properties, and researchers are actively exploring how bromination affects its emission characteristics. Queries like "brominated benzopyran for OLEDs" or "fluorescence tuning of cyanobenzopyrans" highlight the intersection of this compound with cutting-edge material science applications.

Quality control and analytical methods for 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- are also frequently discussed. Techniques such as HPLC purity analysis and NMR characterization are essential for ensuring its suitability in high-stakes applications. Users often search for "certified reference standards for bromo-benzopyrans" or "spectral data of CAS 76693-35-1," underscoring the need for reliable technical data.

In summary, 2H-1-Benzopyran-3-carbonitrile,6-bromo-2-oxo- (CAS No. 76693-35-1) represents a multifaceted compound with broad relevance in both life sciences and material engineering. Its structural features align with contemporary research priorities, including green synthesis, drug design, and functional materials. As scientific inquiries evolve, this compound is poised to remain a key subject of innovation and exploration.